8-(3,5-dimethyl-1,2-oxazole-4-carbonyl)-3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octane

• IUPAC Name: (3,5-dimethyl-1,2-oxazol-4-yl)-[3-(triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]methanone
• InChI: InChI=1S/C15H19N5O2/c1-9-14(10(2)22-17-9)15(21)20-11-3-4-12(20)8-13(7-11)19-6-5-16-18-19/h5-6,11-13H,3-4,7-8H2,1-2H3
• InChI Key: QAUOFMBPIDFKMJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)C(=O)N2C3CCC2CC(C3)N4C=CN=N4
• Molecular Formula: C15H19N5O2
• Molecular Weight: 301.34 g/mol

Description

8-(3,5-dimethyl-1,2-oxazole-4-carbonyl)-3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octane is a useful research compound. Its molecular formula is C15H19N5O2 and its molecular weight is 301.35. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• The synthesis of 2-oxa-4,6,8-triazabicyclo[3.3.0]octanes and related compounds involves the condensation of arylamines with glyoxal and formaldehyde. Depending on reaction conditions, different intermediates and structural configurations are formed, highlighting the versatility and complexity of synthesizing bicyclic and tricyclic compounds (Kakanejadifard et al., 2004).
• Catalytic asymmetric synthesis of 8-oxabicyclo[3.2.1]octane derivatives demonstrates the potential for creating stereoselectively enriched compounds, essential for drug development and biological studies (Ishida et al., 2010).

Potential Applications in Drug Development

• The study of azabicycloalkanes as analgesics indicates the structure-activity relationships essential for developing new therapeutic agents. This research underscores the importance of bicyclic structures in pharmacology, suggesting that compounds like 8-(3,5-dimethyl-1,2-oxazole-4-carbonyl)-3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octane could be valuable in designing new analgesics or other types of drugs (Takeda et al., 1977).

Material Science and Catalysis

• The use of diazabicyclo octane derivatives in catalysis, as demonstrated by the ultrasound-assisted synthesis of triazolo indazole-triones, showcases the role of bicyclic and tricyclic compounds in facilitating chemical reactions under environmentally friendly conditions (Sarhandi et al., 2019). This illustrates the broader applicability of such compounds beyond pharmacology, into green chemistry and material synthesis.